Cas no 2034370-61-9 (3-1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl-5-(thiophen-2-yl)-1,2,4-oxadiazole)

• Product Name: 3-1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl-5-(thiophen-2-yl)-1,2,4-oxadiazole
• CAS No: 2034370-61-9
• MF: C₁₉H₁₅N₃O₂S₂
• MW: 381.471301317215
• CID: 6216782
• PubChem ID: 92129153
• Update Time: 2025-06-03

3-1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl-5-(thiophen-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl-5-(thiophen-2-yl)-1,2,4-oxadiazole
• AKOS026694154
• 1-benzothiophen-2-yl-[3-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]methanone
• 3-[1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]-5-(thiophen-2-yl)-1,2,4-oxadiazole
• 2034370-61-9
• F6524-2296
• benzo[b]thiophen-2-yl(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone

• Inchi： 1S/C19H15N3O2S2/c23-19(16-10-12-4-1-2-5-14(12)26-16)22-8-7-13(11-22)17-20-18(24-21-17)15-6-3-9-25-15/h1-6,9-10,13H,7-8,11H2
• InChI Key： IHSIKKQYENFDLB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(N1CCC(C2=NOC(C3=CC=CS3)=N2)C1)=O

Computed Properties

• Exact Mass: 381.06056908g/mol
• Monoisotopic Mass: 381.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl-5-(thiophen-2-yl)-1,2,4-oxadiazole

Research Brief on 3-1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl-5-(thiophen-2-yl)-1,2,4-oxadiazole (CAS: 2034370-61-9)

The compound 3-1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl-5-(thiophen-2-yl)-1,2,4-oxadiazole (CAS: 2034370-61-9) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique structural features, has garnered significant attention due to its potential therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and biological activities, positioning it as a valuable scaffold for drug discovery.

Recent research has demonstrated that this compound exhibits potent inhibitory activity against specific kinases and receptors implicated in inflammatory and oncogenic pathways. Structural analysis reveals that the benzothiophene and oxadiazole moieties contribute to its high binding affinity and selectivity. Computational docking studies further support its interaction with key residues in target proteins, suggesting a mechanism of action that could be exploited for therapeutic intervention. These findings underscore the compound's potential as a lead molecule for the development of novel anti-inflammatory and anti-cancer agents.

In addition to its biological activity, synthetic methodologies for 3-1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl-5-(thiophen-2-yl)-1,2,4-oxadiazole have been optimized to improve yield and purity. Recent advancements in green chemistry approaches have enabled the efficient synthesis of this compound with minimal environmental impact. These synthetic improvements are critical for scaling up production and facilitating further preclinical studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound. Current research efforts are directed toward structural modifications to enhance bioavailability and reduce off-target effects. Collaborative studies between academic and industrial researchers are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 3-1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl-5-(thiophen-2-yl)-1,2,4-oxadiazole represents a compelling area of research in chemical biology. Its unique structural and functional attributes, combined with recent advancements in synthesis and biological evaluation, highlight its potential as a therapeutic agent. Continued investigation into its mechanisms of action and optimization of its drug-like properties will be essential for realizing its full clinical potential.